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Compound of Interest

Compound Name: AMP-PNP tetralithium

Cat. No.: B11927768 Get Quote

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of Adenylyl-imidodiphosphate (AMP-PNP) tetralithium salt, a non-hydrolyzable analog

of adenosine triphosphate (ATP). AMP-PNP is widely utilized in biochemical and

pharmacological studies to investigate ATP-dependent enzymes, such as motor proteins and

kinases, by acting as a competitive inhibitor that binds to the ATP-binding site without being

cleaved. Adherence to this protocol will ensure the preparation of stable, accurately

concentrated solutions for reproducible experimental results.

Quantitative Data Summary
A summary of the key quantitative data for AMP-PNP tetralithium salt is provided in the table

below for quick reference.
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Parameter Value Reference

Chemical Formula C₁₀H₁₂Li₄N₆O₁₂P₃

Molecular Weight 524.9 g/mol

Appearance White to off-white solid

Solubility Soluble in water (≥100 mg/mL)

Recommended Solvent

Nuclease-free water or

aqueous buffers (e.g., Tris,

HEPES)

Recommended Stock

Concentration
10-100 mM

Storage of Solid -20°C

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for long-term storage

Experimental Protocol: Stock Solution Preparation
This protocol outlines the step-by-step procedure for preparing a 100 mM stock solution of

AMP-PNP tetralithium salt.

Materials and Equipment
AMP-PNP tetralithium salt (solid)

Nuclease-free water or desired aqueous buffer

Microcentrifuge tubes or other appropriate sterile containers

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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pH meter (optional, for buffered solutions)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation Workflow
The overall workflow for the preparation of the AMP-PNP stock solution is illustrated below.

Figure 1: AMP-PNP Stock Solution Preparation Workflow
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Caption: Workflow for preparing AMP-PNP stock solution.

Step-by-Step Procedure
Equilibration: Before opening, allow the container of solid AMP-PNP tetralithium salt to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture onto the hygroscopic powder.

Mass Calculation: Calculate the mass of AMP-PNP required. For example, to prepare 1 mL

of a 100 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.001 L x 524.9 g/mol

Mass (g) = 0.05249 g = 52.49 mg

Weighing: Carefully weigh the calculated amount of AMP-PNP solid using a calibrated

analytical balance and transfer it into a sterile microcentrifuge tube.

Solubilization: Add the calculated volume of nuclease-free water or your desired buffer to the

tube. For the example above, add 1 mL of solvent.

Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely

dissolved. The solution should be clear and colorless. Gentle warming (up to 37°C) can be

used to aid dissolution if necessary.

pH Adjustment (Optional): If using an unbuffered solution, the pH may be slightly alkaline. If

your experiment is pH-sensitive, check the pH of the stock solution and adjust as necessary

with dilute HCl or NaOH. When using a buffer as the solvent, this step is generally not

required.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage.
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Quality Control and Handling
The relationship between proper handling and the final quality of the stock solution is crucial for

experimental success.

Figure 2: Factors Influencing Stock Solution Quality
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Caption: Key factors for ensuring high-quality AMP-PNP stock solution.

Stability and Storage
AMP-PNP is a stable analog of ATP, but like any nucleotide, it is susceptible to degradation

over time, especially with repeated changes in temperature.

Solid Form: The lyophilized powder is stable for years when stored desiccated at -20°C.

Aqueous Solution: Stock solutions are stable for approximately one month at -20°C. For

longer-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles by preparing

single-use aliquots.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling the solid compound and its solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
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Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

This protocol provides a comprehensive guide for the preparation of AMP-PNP tetralithium
salt stock solutions. Following these steps will help ensure the integrity and reliability of the

solution for use in various research applications.

To cite this document: BenchChem. [Application Note: Preparation of AMP-PNP Tetralithium
Salt Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11927768#protocol-for-preparing-amp-pnp-
tetralithium-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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